N-(2-methyl-5-nitrophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16N4O6/c1-13-5-7-17(24(29)30)10-18(13)21-20(26)15-6-8-19(25)22(12-15)11-14-3-2-4-16(9-14)23(27)28/h2-10,12H,11H2,1H3,(H,21,26)
• InChI Key: FVEORQRDLYSVIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C20H16N4O6
• Molecular Weight: 408.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide, also known as MNAC, is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields. MNAC is a pyridine-based compound that has been synthesized using various methods.

Scientific Research Applications

Potential Template for Drug Design Against Chronic Myeloid Leukemia

The compound N-(2-methyl-5-nitrophenyl)-4-(pyridin-2-yl)pyrimidin-2-amine (NPPA), closely related to the chemical of interest, has been explored as a potential template for drug design against chronic myelogenous leukemia (CML). This research focused on the synthesis, crystal structure, and spectroscopic and electronic properties of NPPA. The study revealed significant interactions between the nitro-group O atoms and the H atoms of the pyridine and pyrimidine rings, suggesting the molecule's potential as a template for new drugs against CML due to its interaction with protein residues fundamental in the inhibition process of CML. A molecular docking study indicated an energy affinity suggesting the molecule's potential for drug development (Moreno-Fuquen, Arango-Daraviña, & Kennedy, 2021).

Synthesis and Evaluation for CNS Activity

Another study focused on the synthesis and biological evaluation of Schiff’s bases and 2-azetidinones derived from similar compounds for potential antidepressant and nootropic activities. The research concluded that compounds with certain substitutions exhibited the highest antidepressant activity, while others showed significant nootropic activity in mice. This study supports the potential of the 2-azetidinone skeleton as a central nervous system (CNS) active agent, highlighting the broader applicability of related compounds in developing potent and safe CNS active agents (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Antidiabetic Screening

In the realm of antidiabetic research, novel dihydropyrimidine derivatives, sharing a structural resemblance to the compound of interest, were synthesized and characterized. These compounds were evaluated for in vitro antidiabetic activity using the α-amylase inhibition assay. The study provides a foundation for further exploration of similar compounds in the development of antidiabetic medications, indicating the versatility of these molecules in therapeutic applications (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).